JWH 019 N-(5-Fluorohexyl) Isomer
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Overview
Description
JWH 019 is the N1-hexyl homolog of the cannabimimetic indole JWH 018. It shows a high-affinity for both the central cannabinoid (CB1) (Ki = 9.8 nM) and the peripheral cannabinoid (CB2) (Ki = 5.6 nM) receptors. JWH 019 N-(5-fluoroyhexyl) isomer differs from JWH 019 by having a fluorine at the five position of the hexyl chain. The physiological and toxicological properties of this compound have not been tested. This product is intended for forensic and research applications.
Properties
Molecular Formula |
C25H24FNO |
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Molecular Weight |
373.5 |
InChI Key |
RUNACDQZPZNQMN-UHFFFAOYSA-N |
Appearance |
Assay:≥98%A solution in methanol |
Synonyms |
(1-(5-Fluorohexyl)-1H-indol-3-yl)(naphthalen-1-yl)methanone |
Origin of Product |
United States |
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